2-(1-methyl-1H-indol-3-yl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide

• IUPAC Name: 2-(1-methylindol-3-yl)-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C21H21F3N4O/c1-27-12-14(17-4-2-3-5-18(17)27)10-20(29)26-16-8-9-28(13-16)19-7-6-15(11-25-19)21(22,23)24/h2-7,11-12,16H,8-10,13H2,1H3,(H,26,29)
• InChI Key: ALHWWMYPVLUNKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)NC3CCN(C3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C21H21F3N4O
• Molecular Weight: 402.4 g/mol

Description

2-(1-methyl-1H-indol-3-yl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C21H21F3N4O and its molecular weight is 402.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Discovery and Biological Activity

• Research on compounds with structural similarities, such as N-(pyridin-4-yl)-(indol-3-yl)acetamides, has explored their potential as antiallergic agents. For example, derivatives of N-(pyridin-4-yl)-(indol-3-yl)acetamides have been synthesized and identified for their antiallergic properties, highlighting the therapeutic potential of related compounds in addressing allergic reactions and other immune responses (Cecilia Menciu et al., 1999).

Organic Synthesis and Chemical Properties

• Studies have detailed the synthesis and chemical properties of related compounds, such as the rearrangement of 4-amino-3-halo-pyridines by nucleophilic aromatic substitution to yield pyridin-4-yl α-substituted acetamide products. This research underlines the versatility of similar compounds in organic synthesis, offering insights into potential methodologies for creating derivatives of "2-(1-methyl-1H-indol-3-yl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide" for various scientific applications (Matthäus Getlik et al., 2013).

Corrosion Inhibition

• Acetamide derivatives have also been investigated for their role in corrosion inhibition. For instance, 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives demonstrated promising corrosion prevention efficiencies. This suggests that compounds with the acetamide group, including the one of interest, might have potential applications in protecting metals from corrosion, which is significant in industrial settings (A. Yıldırım & M. Cetin, 2008).

Chemical Synthesis and Characterization

• The chemical synthesis and characterization of novel compounds, such as the reaction of 2-acetoacetamidopyridines with phosgene leading to novel pyridopyrimidinones, show the exploration of complex chemical syntheses involving acetamide derivatives. This indicates a broad area of research focused on the development of new chemical entities with potential applications in material science, pharmaceuticals, and chemical research (H. L. Yale & E. Spitzmiller, 1977).